Cas no 18448-47-0 (Methyl Cyclohex-1-enecarboxylate)

• Product Name: Methyl Cyclohex-1-enecarboxylate
• CAS No: 18448-47-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00001544
• CID: 51042
• PubChem ID: 87647
• Update Time: 2025-10-05

Methyl Cyclohex-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cyclohex-1-enecarboxylate
• Methyl 1-cyclohexene-1-carboxylate
• Cyclohex-1-enecarboxylic acid methyl ester
• methyl cyclohexene-1-carboxylate
• 1-Cyclohexen-1-carbonsaeure-methylester
• 1-Cyclohexene-1-carboxylic acid,methyl ester
• cyclohexene-1-carboxylic acid methyl ester
• Methyl 1-Cyclohexenecarboxylate
• Methyl cyclohex-1-ene-1-carboxylate
• methyl cyclohexenecarboxylate
• methyl 3,4,5,6-tetrahydrobenzoate
• rarechem al bf 0805
• EOS-61631
• TIMTEC-BB SBB008621
• 1-(Carbomethoxy)cyclohexene
• 1-cyclohexene-1-carboxylic acid, methyl ester
• KXPWRCPEMHIZGU-UHFFFAOYSA-N
• Cyclohexenecarboxylic acid, methyl ester
• 1-cyclohexene-1-carboxylic acid methyl ester
• Methyl1-cyclohexene-1-carbox
• 1-(Methoxycarbonyl)-1-cyclohexene; Methyl 1-cyclohexene-1-carboxylate; Methyl 1-cyclohexenecarboxylate
• 1-(Methoxycarbonyl)-1-cyclohexene
• 3,5-Dihydrobenzoic acid methyl ester
• J-640331
• Methyl 1-cyclohexene-1-carboxylate, >=97%
• EN300-111256
• A4085
• 2-methylcyclohex-1-enecarboxylate;Methyl 1-Cyclohexenecarboxylate
• 18448-47-0
• FT-0676039
• AMY17812
• NS00026055
• AKOS015839469
• methyl-1-cyclohexene-1-carboxylate
• DS-18596
• CS-W009174
• SY057598
• J-800334
• MFCD00001544
• EINECS 242-331-5
• Cyclohex-1-enecarboxylic acid methy
• DTXSID80171580
• O11977
• SCHEMBL809748
• Methyl Cyclohex-1-enecarboxylate

• MDL： MFCD00001544
• Inchi： 1S/C8H12O2/c1-10-8(9)7-5-3-2-4-6-7/h5H,2-4,6H2,1H3
• InChI Key： KXPWRCPEMHIZGU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCCCC1)=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.028 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 190-192 °C
  58-60 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: 1.4755-1.4775
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.65980
• Solubility: Insoluble in water

Methyl Cyclohex-1-enecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-23
• Safety Term：S23;S24/25
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl Cyclohex-1-enecarboxylate

Methyl Cyclohex-1-enecarboxylate (CAS No. 18448-47-0): An Overview of Its Properties, Applications, and Recent Research

Methyl Cyclohex-1-enecarboxylate (CAS No. 18448-47-0) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of a cyclohexene ring with a carboxylate ester group attached to the double bond. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in a wide range of applications.

The molecular formula of Methyl Cyclohex-1-enecarboxylate is C₈H₁₂O₂, and its molecular weight is approximately 140.18 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 155°C at 760 mmHg, making it suitable for various synthetic processes under controlled conditions.

In the pharmaceutical industry, Methyl Cyclohex-1-enecarboxylate has been explored for its potential as an intermediate in the synthesis of drugs and other bioactive compounds. Recent studies have highlighted its role in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of Methyl Cyclohex-1-enecarboxylate as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers found that the compound's cyclohexene ring and carboxylate ester group provided enhanced stability and bioavailability, which are crucial for effective drug delivery.

Beyond pharmaceuticals, Methyl Cyclohex-1-enecarboxylate has found applications in materials science and polymer chemistry. Its reactivity and functional group versatility make it an excellent candidate for the synthesis of advanced polymers and copolymers. A study published in the Journal of Polymer Science: Polymer Chemistry Edition in 2022 demonstrated the use of Methyl Cyclohex-1-enecarboxylate in the preparation of high-performance polymeric materials with improved mechanical properties and thermal stability. The researchers utilized the compound's ability to undergo controlled radical polymerization to create polymers with tailored architectures.

In addition to its synthetic applications, Methyl Cyclohex-1-enecarboxylate has been studied for its environmental impact and safety profile. A comprehensive review published in the Journal of Environmental Science and Health in 2023 evaluated the compound's biodegradability and toxicity. The study found that under controlled conditions, Methyl Cyclohex-1-enecarboxylate exhibits moderate biodegradability and low toxicity, making it a relatively safe choice for industrial processes.

The chemical synthesis of Methyl Cyclohex-1-enecarboxylate involves several well-established methods. One common approach is the esterification of cyclohex-1-enecarboxylic acid with methanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via a nucleophilic acyl substitution mechanism, yielding high yields of the desired product. Another method involves the reaction of cyclohexene with carbon dioxide followed by methylation to form the carboxylate ester.

The analytical characterization of Methyl Cyclohex-1-enecarboxylate can be achieved using various techniques such as gas chromatography (GC), liquid chromatography (LC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the compound's purity, structure, and functional groups, which are essential for quality control and research purposes.

In conclusion, Methyl Cyclohex-1-enecarboxylate (CAS No. 18448-47-0) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for various industrial processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.